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Compound of Interest

Compound Name: Sulpho NONOate

Cat. No.: B15610941

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulpho NONOate is a diazeniumdiolate compound that serves as a unique tool in nitric oxide

(NO) research. Unlike many other NONOates, Sulpho NONOate is notable for its stability at

physiological pH, not releasing NO under these conditions.[1][2][3][4][5][6] This characteristic

makes it an ideal negative control in experiments involving other NO-releasing NONOates,

allowing researchers to distinguish between the effects of NO and the effects of the NONOate

compound itself. This document provides detailed protocols for the proper dissolution and

storage of Sulpho NONOate solutions to ensure experimental integrity and reproducibility.

Quantitative Data Summary
The following table summarizes the key quantitative data for Sulpho NONOate, along with

comparative data for other commonly used NONOates to provide context for experimental

design.
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Compoun
d

Molecular
Weight

Solubility

Recomm
ended
Storage
(Solid)

Stability
(Solid)

Half-life
(t½)

Moles of
NO
Released
per Mole
of
Compoun
d

Sulpho

NONOate

186.1

g/mol [5]

100 mg/mL

in aqueous

buffers[5]

-80°C[5] or

-20°C[2]

≥ 2 years

at -80°C[5]

Does not

release NO

at

physiologic

al pH[1][2]

[3][5]

0 at

physiologic

al pH

DEA

NONOate

206.3

g/mol

~10 mg/mL

in PBS (pH

7.2)[7]; ~25

mg/mL in

ethanol; ~2

mg/mL in

DMSO and

DMF

-80°C ≥ 2 years

2 min at

37°C (pH

7.4); 16

min at 22-

25°C (pH

7.4)

1.5[8]

DETA

NONOate

163.2

g/mol [9]

[10]

>100

mg/mL in

aqueous

buffers[10]

-80°C[9]

[10]

≥ 2

years[9]

[10]

20 hours at

37°C (pH

7.4); 56

hours at

22-25°C

(pH 7.4)[9]

[10]

2[9][10]

PAPA

NONOate

176.2

g/mol [11]

Highly

soluble in

water[11]

-80°C[11]
≥ 1

year[11]

15 min at

37°C (pH

7.4); 77

min at 22-

25°C (pH

7.4)[8]

2[3]
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Experimental Protocols
Materials

Sulpho NONOate (crystalline solid)

Sterile, deionized water or appropriate aqueous buffer (e.g., PBS, Tris)

For other NONOates: 0.01 M NaOH for stock solutions

Sterile, airtight vials

Calibrated pH meter

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Dissolving Sulpho NONOate
Equilibration: Before opening, allow the vial of solid Sulpho NONOate to equilibrate to room

temperature to prevent condensation of moisture, which can affect stability.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Sulpho
NONOate.

Dissolution: Add the weighed Sulpho NONOate to a sterile vial containing the appropriate

volume of the desired aqueous buffer (e.g., PBS) to achieve the target concentration.

Sulpho NONOate is readily soluble in aqueous buffers up to 100 mg/mL.[5]

Mixing: Gently vortex the solution until the solid is completely dissolved.

pH Confirmation: For Sulpho NONOate, the pH of the buffer should be maintained at

physiological levels (typically pH 7.2-7.4) for its use as a negative control.

Protocol for Storing Sulpho NONOate Solutions
Short-Term Storage (up to 24 hours): For immediate use, solutions can be stored at 2-8°C.
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Long-Term Storage: For longer-term storage, it is recommended to prepare aliquots of the

freshly made solution and store them at -20°C or -80°C. This minimizes freeze-thaw cycles

which can degrade the compound.

General Protocol for Preparing and Handling NO-
Releasing NONOate Stock Solutions
While Sulpho NONOate does not release NO at physiological pH, it is often used alongside

other NONOates that do. The following is a general protocol for handling these NO-donating

compounds.

Stock Solution Preparation: Prepare a concentrated stock solution of the NONOate (e.g.,

DEA NONOate, DETA NONOate) by dissolving it in cold 0.01 M NaOH.[9][11][12] In this

alkaline environment, the NONOate is stable.

Stock Solution Storage: Store the alkaline stock solution in aliquots at -20°C for up to 3

months or at 0°C for up to 24 hours.[9][11][13]

Initiation of NO Release: To initiate the release of NO, dilute the alkaline stock solution into a

larger volume of the experimental buffer at the desired pH (typically pH 7.0-7.4).[9][11][12]

The decomposition of the NONOate and subsequent release of NO will begin immediately

upon this pH change. The rate of release is dependent on the specific NONOate,

temperature, and pH.[14]
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Click to download full resolution via product page

Caption: Workflow for Sulpho NONOate Solution Preparation and Storage.
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Caption: General Signaling Pathway of Nitric Oxide Released from a NONOate Donor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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